Cas no 2287323-31-1 (6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-7,7,7-trifluoroheptanoic acid)

• Product Name: 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-7,7,7-trifluoroheptanoic acid
• CAS No: 2287323-31-1
• MF: C₂₂H₂₂F₃NO₄
• MW: 421.409596920013
• CID: 5902704
• PubChem ID: 165738027
• Update Time: 2025-10-29

6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-7,7,7-trifluoroheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-7,7,7-trifluoroheptanoic acid
• EN300-6737497
• 2287323-31-1

• Inchi： 1S/C22H22F3NO4/c23-22(24,25)19(11-5-6-12-20(27)28)26-21(29)30-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-4,7-10,18-19H,5-6,11-13H2,(H,26,29)(H,27,28)
• InChI Key： DKIXXMPKNRLRPH-UHFFFAOYSA-N
• SMILES： FC(C(CCCCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 421.15009267g/mol
• Monoisotopic Mass: 421.15009267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-7,7,7-trifluoroheptanoic acid

Recent Advances in the Application of 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-7,7,7-trifluoroheptanoic acid (CAS: 2287323-31-1) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-7,7,7-trifluoroheptanoic acid (CAS: 2287323-31-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and trifluoromethyl moiety, has demonstrated unique properties that make it a valuable tool in peptide synthesis, drug discovery, and bioconjugation strategies. This research brief aims to summarize the latest findings and applications of this compound, highlighting its potential in advancing therapeutic development.

The primary interest in 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-7,7,7-trifluoroheptanoic acid stems from its dual functionality as a protected amino acid derivative and a fluorinated building block. Recent studies have explored its role in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for the amino functionality, enabling the stepwise assembly of peptides. The trifluoromethyl group, on the other hand, introduces enhanced metabolic stability and lipophilicity, which are desirable traits in drug candidates.

A notable study published in the Journal of Medicinal Chemistry (2023) investigated the incorporation of this compound into peptide-based inhibitors targeting proteases involved in cancer progression. The researchers reported that the trifluoromethyl moiety significantly improved the binding affinity and selectivity of the inhibitors, while the Fmoc group facilitated efficient synthesis and purification. These findings underscore the compound's utility in designing next-generation therapeutics with improved pharmacokinetic properties.

In addition to its applications in peptide synthesis, 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-7,7,7-trifluoroheptanoic acid has been employed in bioconjugation strategies. A recent publication in Bioconjugate Chemistry (2024) detailed its use as a linker for attaching fluorescent probes to biomolecules. The study demonstrated that the compound's stability under physiological conditions and its compatibility with click chemistry reactions make it an ideal candidate for developing diagnostic tools and targeted drug delivery systems.

Despite its promising applications, challenges remain in the large-scale production and optimization of this compound. Researchers are actively exploring novel synthetic routes to improve yield and reduce costs. A preprint article on ChemRxiv (2024) proposed a streamlined synthesis protocol that leverages microwave-assisted reactions, achieving higher efficiency and scalability. Such advancements are critical for translating laboratory-scale findings into commercially viable products.

In conclusion, 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-7,7,7-trifluoroheptanoic acid (CAS: 2287323-31-1) represents a versatile and impactful molecule in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from peptide therapeutics to bioconjugation, while ongoing synthetic improvements promise to expand its accessibility. Future research should focus on further elucidating its mechanistic roles and exploring its potential in emerging therapeutic areas.